Cas no 1006441-97-9 (4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole)

4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole structure
1006441-97-9 structure
Product Name:4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole
CAS No:1006441-97-9
MF:C11H7ClF3N3O2
MW:305.640391588211
CID:3060407
PubChem ID:19623225
Update Time:2025-04-21

4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole
    • AKOS015922148
    • 1006441-97-9
    • 4-Chloro-3-nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole
    • CS-0339985
    • 4-chloro-3-nitro-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole
    • AKOS000314557
    • STK350193
    • 4-chloro-3-nitro-1-[[3-(trifluoromethyl)phenyl]methyl]pyrazole
    • Inchi: 1S/C11H7ClF3N3O2/c12-9-6-17(16-10(9)18(19)20)5-7-2-1-3-8(4-7)11(13,14)15/h1-4,6H,5H2
    • InChI Key: NDHVKWNEAYCBDM-UHFFFAOYSA-N
    • SMILES: ClC1C([N+](=O)[O-])=NN(C=1)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 305.017889g/mol
  • Monoisotopic Mass: 305.017889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 305.64g/mol
  • XLogP3: 3.5
  • Topological Polar Surface Area: 63.6Ų

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